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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295 Get Quote

Technical Data for C.I. Solvent Red 135
This document provides the chemical formula and molecular weight for the compound C.I.

Solvent Red 135.

Chemical Identity and Properties
C.I. Solvent Red 135 is a yellowish-red powder used as a solvent dye.[1][2][3] It is insoluble in

water but soluble in various organic solvents, including ethanol, chloroform, and acetone.[1][2]

This dye is widely utilized in the coloring of plastics and resins such as polystyrene, ABS,

polymethyl methacrylate (PMMA), and polyvinyl chloride (PVC).[1][4][5] It is also used for the

protoplasmic coloring of polyester fibers.[1][2]

The quantitative chemical data for C.I. Solvent Red 135 is summarized in the table below.

Property Value

Chemical Formula C₁₈H₆Cl₄N₂O

Molecular Weight
408.1 g/mol [6] (also cited as 408.06[2][7] and

408.065[5][8])

CAS Registry Number 20749-68-2, 71902-17-5
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As this document focuses on the fundamental chemical properties of C.I. Solvent Red 135,

detailed experimental protocols for its synthesis or analysis are beyond the current scope.

Similarly, signaling pathways or experimental workflows are not applicable to the description of

this chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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